Cas no 63844-75-7 (Benzene, 1,3-dimethoxy-5-[2-(4-methoxyphenyl)ethenyl]-)

Benzene, 1,3-dimethoxy-5-[2-(4-methoxyphenyl)ethenyl]- structure
63844-75-7 structure
Product Name:Benzene, 1,3-dimethoxy-5-[2-(4-methoxyphenyl)ethenyl]-
CAS No:63844-75-7
MF:C17H18O3
MW:270.323025226593
CID:425586
PubChem ID:5388063
Update Time:2025-04-19

Benzene, 1,3-dimethoxy-5-[2-(4-methoxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3-dimethoxy-5-[2-(4-methoxyphenyl)ethenyl]-
    • 1,3-dimethoxy-5-[2-(4-methoxyphenyl)ethenyl]benzene
    • 1,3-dimethoxy-5-[(E)-2-(4-methoxyphenyl)vinyl]benzene
    • NSC631363
    • BDBM23928
    • A816066
    • (E)-3,5,40-Trimethoxystilbene
    • trans-3,4',5-trimethoxystilbene
    • 22255-22-7
    • trans-1-(3,5-Dimethoxyphenyl)-2-(4-methoxyphenyl)ethylene
    • 3,4',5-trimethoxystilbene
    • E-Resveratrol trimethyl ether
    • T1829
    • DTXSID701034889
    • Z2216901131
    • SCHEMBL918739
    • CS-5797
    • NSC-631363
    • TRIMETHOXYSTILBENE
    • (Z)-3,5,4'-TRIMETHOXYSTILBENE
    • 1,3-dimethoxy-5-[(1E)-2-(4-methoxyphenyl)ethenyl]-benzene; Tri-O-methylresveratrol; Trimethoxy-trans-stilbene
    • 3,4',5-trimethoxy-trans-stilbene
    • trans-3,5,4'-trimethoxystilbene
    • 1,3-Dimethoxy-5-[(1E)-2-(4-methoxyphenyl)ethenyl]benzene
    • Benzene,1,3-dimethoxy-5-[(1E)-2-(4-methoxyphenyl)ethenyl]-
    • 5-[2-(4-Methoxyphenyl)Ethenyl]-1,3-Dimethoxy Benzene
    • (E)-3,5,4'-Trimethoxystilbene
    • 1,3-dimethoxy-5-[(E)-2-(4-methoxyphenyl)ethenyl]benzene
    • CHEMBL296411
    • J-014611
    • (E)-1,3-Dimethoxy-5-(4-methoxystyryl)benzene
    • Tri-O-methylresveratrol
    • TRISMETHOXYRESVERATROL
    • HY-N1408
    • Benzene, 1,3-dimethoxy-5-[(E)-2-(4-methoxyphenyl)ethenyl]-
    • MR-3
    • AKOS015915036
    • 3,4`,5-Trimethoxy-trans-stilbene
    • SCHEMBL918740
    • MFCD02093500
    • trans-Stilbene Derivative, 4a
    • AC-7024
    • CCG-267163
    • 8E-3,4',5-trimethoxystilbene
    • LS-14572
    • 3,5,4'-trimethoxystilbene
    • 63844-75-7
    • AS-19232
    • trans-Trimethoxyresveratrol
    • AMY5759
    • s3888
    • 1,3-Dimethoxy-5-(4-methoxystyryl)benzene
    • Inchi： 1S/C17H18O3/c1-18-15-8-6-13(7-9-15)4-5-14-10-16(19-2)12-17(11-14)20-3/h4-12H,1-3H3/b5-4+
    • InChI Key： GDHNBPHYVRHYCC-SNAWJCMRSA-N
    • SMILES： O(C)C1C=C(C=C(/C=C/C2C=CC(=CC=2)OC)C=1)OC

Computed Properties

  • Exact Mass: 270.12564
  • Monoisotopic Mass: 270.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69

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